1-(3,4-Dichlorophenyl)-3-oxabicyclo[3.1.0]hexane-2,4-dione

• CAS No.: 923567-78-6
• Molecular Formula: C11H6Cl2O3
• Molecular Weight: 257.07 g/mol
• IUPAC Name: 1-(3,4-dichlorophenyl)-3-oxabicyclo[3.1.0]hexane-2,4-dione
• InChI: InChI=1S/C11H6Cl2O3/c12-7-2-1-5(3-8(7)13)11-4-6(11)9(14)16-10(11)15/h1-3,6H,4H2
• InChI Key: BDQODGVDKKNLRR-UHFFFAOYSA-N
• Canonical SMILES: C1C2C1(C(=O)OC2=O)C3=CC(=C(C=C3)Cl)Cl

Description

1-(3,4-Dichlorophenyl)-3-oxabicyclo[3.1.0]hexane-2,4-dione is a useful research compound. Its molecular formula is C11H6Cl2O3 and its molecular weight is 257.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of the 1-(3,4-dichlorophenyl)cyclopropane-1,2-dicarboxylic acid (28.3 g) in acetyl chloride (142 ml) was heated to reflux for 3 h, cooled to room temperature and evaporated. The oil was dissolved in toluene (100 ml) and evaporated to dryness. This was then repeated twice before triturating the semi-solid in hexane (100 ml). The solid was filtered off, washed with hexane and pulled dry under a nitrogen atmosphere to give a brown solid, yield=26.7 g (101%); 1HNMR (300 MHz, CDCl3) δ 7.52-7.46 (m, 2H, ArH), 7.27-7.24 (m, 1H, ArH), 3.35-3.30 (m, 1H, CH), 2.13-2.10 (m, 1H, CH), 1.97-1.95 (m, 1H, CH).